Cas no 2171950-84-6 (1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 2171950-84-6
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5760640
• PubChem ID: 165591311
• Update Time: 2025-05-26

1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2171950-84-6
• EN300-1617701
• 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)ethan-1-amine

• Inchi： 1S/C12H15N3/c1-9-8-12(10(2)13)15(14-9)11-6-4-3-5-7-11/h3-8,10H,13H2,1-2H3
• InChI Key： HMXSNUSJDLLTHE-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(=CC(C)=N1)C(C)N

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)ethan-1-amine

Introduction to 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2171950-84-6)

1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)ethan-1-amine, also known by its CAS number 2171950-84-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structure of 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)ethan-1-amine makes it a promising candidate for various therapeutic applications.

The chemical structure of 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)ethan-1-amine consists of a pyrazole ring substituted with a methyl group and a phenyl group, along with an ethylamine moiety. This combination of functional groups imparts the compound with distinct chemical and biological properties. The pyrazole ring is a five-membered heterocyclic compound containing two nitrogen atoms, which can form hydrogen bonds and interact with various biological targets. The presence of the phenyl group enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability.

Recent studies have explored the potential therapeutic applications of 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)ethan-1-amine. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α in human peripheral blood mononuclear cells (PBMCs). This suggests that 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)ethan-1-amine may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(3-methyl-1-phenyl-1H-pyrazol-5-y l)ethan - 1 - amine has also been investigated for its analgesic effects. Preclinical studies in animal models have demonstrated that this compound can effectively reduce pain responses in both acute and chronic pain models. The mechanism underlying its analgesic activity is thought to involve the modulation of nociceptive pathways in the central nervous system (CNS). Specifically, it may interact with opioid receptors or other pain-related signaling pathways.

The antipyretic activity of 1-(3-methyl - 1 - phenyl - 1H - pyrazol - 5 - yl)ethan - 1 - amine has also been evaluated. Fever is a common symptom in many infectious diseases and inflammatory conditions. Studies have shown that this compound can lower body temperature in fever-induced animal models, suggesting its potential use as an antipyretic agent. The antipyretic effect is likely mediated through the inhibition of prostaglandin synthesis or other fever-regulating mechanisms.

Beyond its direct therapeutic effects, 1-(3-methyl - 1 - phenyl - 1H - pyrazol - 5 - yl)ethan - 1 - amine has also been studied for its potential as a lead compound for drug development. Structure-based drug design approaches have been employed to optimize its pharmacological properties, such as potency, selectivity, and pharmacokinetic profile. These efforts aim to enhance the therapeutic index and reduce potential side effects associated with the compound.

The safety profile of 1-(3-methyl - 1 - phenyl - 1H - pyrazol - 5 - yl)ethan - 1 - amine is another important aspect of its evaluation. Preclinical toxicity studies have indicated that this compound exhibits low toxicity at therapeutic doses. However, further investigations are necessary to fully understand its safety profile in humans. Clinical trials are currently underway to assess the safety and efficacy of this compound in various disease models.

In conclusion, 1-(3-methyl - 1 - phenyl - 1H - pyrazol - 5 - yl)ethan - 1 - amine (CAS No. 2171950-84-6) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may pave the way for new treatments for a variety of diseases.